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What is Known About Oltipraz

Oltipraz is a synthetic dithiolethione compound that was initially developed as an antischistosomal agent and
is now widely investigated for its cancer chemopreventive properties [1] [2]. Its stability and mechanism of

action have been studied extensively.

The table below summarizes key information about Oltipraz from the search results:

Property Description

Chemical Name 4-methyl-5-(2-pyrazinyl)-1,2-dithiole-3-thione [1]

CAS Number 64224-21-1 (unlabeled) [1] [3]

Primary Acts as a bifunctional inducer, activating phase Il detoxifying enzymes via the

Mechanism antioxidant responsive element (ARE) and the Nrf2 transcription factor pathway [1]
[4] [3].

Key Metabolic Major metabolite is a pyrrolopyrazine thione (PPD), which is also a potent phase I

Pathway enzyme inducer [5].

Stability Insight Metabolite PPD interacts with cytochrome c, reducing it and inhibiting its
peroxidase activity; this interaction suggests chemical reactivity that could influence
stability [5].
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Experimental Insights into Oltipraz Mechanisms

The chemopreventive action of Oltipraz is linked to its ability to induce detoxification enzymes. Key

experimental findings that provide insights into its activity and stability include:

¢ Enzyme Induction Studies: Preclinical studies show Oltipraz increases activity of enzymes like
glutathione S-transferase (GST). In rats, a single oral dose (0.5 mmol/kg) elevated certain GST
subunit levels, which remained elevated for up to 7 days, demonstrating a prolonged biochemical
effect [6].

¢ Interaction with Cytochrome c: Spectroscopic and EPR studies demonstrate that PPD, Oltipraz's
major metabolite, can reduce oxidized cytochrome ¢ and inhibit its peroxidase activity. This
suggests the metabolite is reactive and can participate in redox cycling, potentially generating
reactive oxygen species [5].

The following diagram illustrates the signaling pathway through which Oltipraz activates cellular defense

mechanisms, based on data from the search results:
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Oltipraz activates detoxification enzymes via the Nrf2 pathway and interacts with cytochrome c.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Oltipraz - an overview | ScienceDirect Topics [sciencedirect.com]

2. Cancer Chemoprotection by Oltipraz: Experimental ... - PubMed [pubmed.ncbi.nim.nih.gov]
3. Oltipraz-d3 | CAS No. 64224-21-1 (unlabeled) [clearsynth.com]

4. Oltipraz - an overview | ScienceDirect Topics [sciencedirect.com]

5. Interactions of the Major Metabolite of the Cancer ... [pmc.ncbi.nlm.nih.gov]

6. Intermittent dosing with oltipraz [pubmed.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Oltipraz-d3 chemical stability data]. Smolecule, [2026]. [Online
PDF]. Available at: [https://www.smolecule.com/products/b12888373#oltipraz-d3-chemical-stability-

data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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